N-[(2,6-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C23H16F3N3O2/c24-16-8-6-14(7-9-16)13-29-21-15(3-2-10-27-21)11-17(23(29)31)22(30)28-12-18-19(25)4-1-5-20(18)26/h1-11H,12-13H2,(H,28,30)
• InChI Key: BORPSENBJPLLTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CNC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F)F
• Molecular Formula: C23H16F3N3O2
• Molecular Weight: 423.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a naphthyridine core, which is a nitrogen-containing heterocyclic compound. The molecule also contains amide and ketone functional groups, as well as several aromatic rings, some of which are substituted with fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the naphthyridine ring, the amide and ketone groups, and the fluorine-substituted aromatic rings would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. The amide and ketone groups are polar and could be involved in a variety of chemical reactions. The aromatic rings, particularly those substituted with fluorine atoms, might also participate in certain reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar functional groups like the amide and ketone could affect properties like solubility, while the aromatic rings could influence the compound’s stability and reactivity.

Scientific Research Applications

Catalysis and Oxygen Reduction Reaction (ORR)

• . The resulting carbons exhibit intriguing properties:

Intramolecular Charge Transfer (ICT) Interactions

• Donor Engineering : In the context of tuning intramolecular charge transfer (ICT) interactions, donor engineering plays a crucial role. .

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. Compounds with similar structures are often used in pharmaceuticals, so this could be one potential area of interest.